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Introduction

C.l. Disperse Blue 91, a prominent member of the anthraquinone class of disperse dyes, has
played a significant role in the coloration of synthetic fibers, particularly polyester. Its vibrant
blue hue, coupled with good fastness properties, has made it a dye of commercial importance.
This technical guide delves into the historical development, synthesis, properties, and
application of Disperse Blue 91, providing a comprehensive resource for researchers and
professionals in related fields.

Historical Context: The Rise of Disperse Dyes

The development of Disperse Blue 91 is intrinsically linked to the advent of synthetic fibers in
the early 20th century. Natural fibers like cotton and wool could be readily dyed with existing
water-soluble dyes. However, the emergence of hydrophobic fibers, starting with cellulose
acetate in the 1920s, presented a new challenge to the dyeing industry. These new materials
had little affinity for the ionic dyes used for natural fibers.

This necessity spurred the invention of a new class of dyes: disperse dyes. These are non-
ionic, sparingly soluble in water, and are applied from a fine aqueous dispersion. The dyeing
mechanism involves the transfer of the dye from the aqueous phase to the solid fiber, where it
is held by van der Waals forces and dipole-dipole interactions. The commercial success of
polyester fibers from the 1950s onwards further propelled the development and refinement of
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disperse dyes, including a wide array of blue shades based on the stable anthraquinone
chromophore.

While the exact date of the first synthesis of Disperse Blue 91 is not readily available in public
records, it was commercialized under the trade name Dianix Fast Blue RN by Mitsubishi
Chemical Industries. The "Dianix" range of disperse dyes was a significant product line for the
company. Mitsubishi Chemical was a major force in the Japanese chemical industry, though it
later withdrew from the dyestuffs business in 1995, continuing to manufacture dyes for DyStar
under contract for a period.[1]

Chemical and Physical Properties

Disperse Blue 91 is chemically identified as 4,8-diamino-1,5-dihydroxy-2-(p-
methoxyphenyl)anthraquinone.[2][3] Its core structure is the anthraquinone skeleton, which is
responsible for its color and stability.[4] The introduction of amino and hydroxyl groups as
electron-donating substituents in the 1, 4, 5, and 8 positions shifts the absorption spectrum to
produce the characteristic blue color.

Table 1: Physical and Chemical Properties of C.I. Disperse Blue 91

Property Value

C.l. Generic Name Disperse Blue 91

CAS Number 12222-89-8

Molecular Formula C20H21NOs

Molecular Weight 355.38 g/mol

Chemical Structure Anthraquinone
Appearance Blue Powder

Solubility Sparingly soluble in water

Quantitative Data: Fastness Properties

The performance of a dye is critically evaluated by its fastness properties, which indicate its
resistance to various treatments and environmental factors.
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Table 2: Fastness Properties of C.I. Disperse Blue 91

Fastness Test Fading Staining
Light Fastness 6

Washing Fastness 5 5
Perspiration Fastness 5 5

Ironing Fastness 3

Rubbing Fastness (Dry) 4-5

Rubbing Fastness (Wet) 4-5

Source: World dye variety Grading is on a scale of 1 to 5 (or 1 to 8 for light fastness), where a
higher number indicates better fastness.

Experimental Protocols
Synthesis of C.I. Disperse Blue 91

The synthesis of C.I. Disperse Blue 91 is a multi-step process characteristic of many
anthraquinone dyes. The key steps involve the introduction of substituents onto the
anthraquinone core. A general synthetic route is outlined below.[2]

Step 1: Arylation of 1,5-dihydroxy-4,8-dinitroanthraquinone

 In areaction vessel equipped with a stirrer and heating mantle, a mixture of boric acid and
sulfuric acid is prepared.

» 1,5-dihydroxy-4,8-dinitroanthraquinone is added to the boric-sulfuric acid mixture.
» Anisole (p-methoxybenzene) is then added to the reaction mixture.

e The mixture is heated to facilitate the arylation reaction, where the anisole moiety is
introduced onto the anthraquinone ring.
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e The reaction progress is monitored by a suitable analytical technique (e.g., thin-layer
chromatography).

e Upon completion, the reaction mixture is cooled and poured into water to precipitate the
arylated intermediate.

» The precipitate is filtered, washed with water until neutral, and dried.

Step 2: Reduction of the Dinitro Intermediate

The dried arylated dinitroanthraquinone intermediate is suspended in a suitable solvent (e.g.,
an aqueous alkaline solution).

e Areducing agent, such as sodium dithionite (sodium hydrosulfite), is added portion-wise to
the suspension.

o The mixture is heated and stirred to effect the reduction of the nitro groups to amino groups.
o The completion of the reduction is typically indicated by a color change.

e The reaction mixture is then cooled, and the pH is adjusted to precipitate the final product,
4,8-diamino-1,5-dihydroxy-2-(p-methoxyphenyl)anthraquinone (Disperse Blue 91).

» The precipitated dye is collected by filtration, washed thoroughly with water, and dried.

High-Temperature Dyeing of Polyester with C.l. Disperse
Blue 91

Polyester fibers are typically dyed with disperse dyes using a high-temperature exhaust dyeing
method to ensure good dye penetration and fastness.[5][6]

Materials and Reagents:
o Polyester fabric
o C.I. Disperse Blue 91

e Dispersing agent
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Levelling agent

Acetic acid (to adjust pH)

Sodium hydrosulfite (for reduction clearing)

Sodium hydroxide (for reduction clearing)

Non-ionic detergent

Procedure:

o Preparation of the Dyebath:

[¢]

The dyebath is prepared with a specific liquor ratio (e.g., 1:10 to 1:15).

[e]

A dispersing agent and a levelling agent are added to the water.

o

The pH of the dyebath is adjusted to 4.5-5.5 with acetic acid.

[¢]

C.l. Disperse Blue 91 is pre-dispersed in a small amount of water and then added to the
dyebath.

e Dyeing Cycle:

[¢]

The polyester fabric is introduced into the dyebath at room temperature.

[e]

The temperature is gradually raised to 130°C at a controlled rate (e.g., 1-2°C/minute).

o

Dyeing is carried out at 130°C for 30-60 minutes, depending on the desired shade depth.

[¢]

After the dyeing phase, the dyebath is cooled down to 70-80°C.

» Aftertreatment (Reduction Clearing):

o The dyed fabric is rinsed with water.

o Areduction clearing bath is prepared with sodium hydrosulfite and sodium hydroxide.
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o The fabric is treated in this bath at 70-80°C for 15-20 minutes to remove any unfixed dye
from the fiber surface.

o The fabric is then rinsed thoroughly with hot and cold water.
e Final Finishing:
o The fabric is neutralized with a mild acid if necessary.

o Afinal rinse is given, and the fabric is dried.

Mandatory Visualizations

Caption: Synthesis workflow for C.l. Disperse Blue 91.

Caption: High-temperature dyeing process for polyester.

Conclusion

C.l. Disperse Blue 91 stands as a testament to the chemical innovation that paralleled the
development of synthetic fibers. Its anthraquinone structure provides the stability and color
characteristics that have made it a reliable choice for dyeing polyester. While the specific
historical details of its initial discovery require further elucidation, its chemical properties,
synthesis pathway, and application methods are well-understood within the field of dye
chemistry. This guide provides a foundational technical overview for professionals engaged in
research and development in coloration, materials science, and related disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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